Btk-IN-44

• Molecular Formula: C30H26N4O3
• Molecular Weight: 490.6 g/mol
• InChI: InChI=1S/C30H26N4O3/c1-17-20(8-6-10-21(17)32-28(35)24-15-18-7-4-5-9-22(18)31-24)25-13-14-27-29(36)33-23-16-19(30(2,3)37)11-12-26(23)34(25)27/h4-16,31,37H,1-3H3,(H,32,35)(H,33,36)
• InChIKey: YXWCYELAEJVUTK-UHFFFAOYSA-N

Btk-IN-44: A Non-Covalent Bruton's Tyrosine Kinase (BTK) Inhibitor with Enhanced Drug-like Properties for B-Cell Malignancy Research

Btk-IN-44 (also known as Compound 10) is a potent non-covalent inhibitor of Bruton's tyrosine kinase (BTK), exhibiting an IC50 of 24.7 nM [1]. It belongs to a novel series of pyrrolo[1,2-a]quinoxalin-4(5H)-one derivatives designed to address the limitations of covalent BTK inhibitors, such as off-target toxicity and acquired resistance [1]. As a research tool, Btk-IN-44 interferes with signaling pathways critical for B-cell malignancies and demonstrates significant antitumor effects in lymphoma cells, positioning it as a promising candidate for further exploration in hematological cancer research [1] [2].

Non-covalent BTK inhibition supports signaling studies in B-cell malignancies, including C481S mutant models.

Improved physicochemical profile may facilitate SAR exploration and in vivo research.

Reported cellular activity in lymphoma models enables B-cell receptor pathway investigation.

• [1] Tian C, Liao W, Yu Z, Du H, Song H, Mei W, Zhao Z, Diao Y, Chen Z, Li H. Structure-based design of novel pyrrolo[1,2-a]quinoxalin-4(5H)-one derivatives as potent noncovalent Bruton's tyrosine kinase (BTK) inhibitors. Bioorg Med Chem Lett. 2025 Sep 1;125-126:130285. View Source
• [2] MedChemExpress. BTK-IN-44 (Compound 10) Product Datasheet. MedChemExpress Europe. View Source

Why Btk-IN-44 Cannot Be Interchanged with Other BTK Inhibitors: Key Differentiators in Physicochemical Profile and Binding Mode

The class of BTK inhibitors is highly heterogeneous, with critical differences in binding mechanism (covalent vs. non-covalent), selectivity profiles, and pharmacokinetic properties that directly impact experimental outcomes and therapeutic window [1]. Covalent inhibitors, while effective, are frequently associated with off-target toxicity and the emergence of resistance mutations, limiting their utility in certain disease models [1]. Even among non-covalent inhibitors, subtle variations in chemical structure lead to significant differences in lipophilicity, molecular weight, and synthetic tractability, all of which influence in vivo behavior and cost-effective procurement. Btk-IN-44 (Compound 10) was specifically engineered to overcome the physicochemical and synthetic hurdles of its predecessor, S2, while maintaining potent BTK inhibition. Its unique profile—lower cLogP, reduced molecular weight, and a non-covalent mechanism targeting the H3 pocket—makes it a distinct and non-fungible research tool within the BTK inhibitor landscape.

Covalent inhibitorsCovalent BTK inhibitors (e.g., ibrutinib) may lose activity against C481S mutants and exhibit broader off-target kinase engagement; Btk-IN-44's reversible binding may provide a differentiated research profile.

Lead compound S2Higher lipophilicity and molecular weight of S2 may alter in vivo behavior and synthetic tractability; Btk-IN-44's lower cLogP and MW may not directly reproduce S2 outcomes.

Analog Compound 9Structurally related analog may present distinct selectivity or metabolic stability; direct substitution requires target profiling verification.

• [1] Thompson PA, Burger JA. Navigating the changing landscape of BTK-targeted therapies for B cell lymphomas and chronic lymphocytic leukaemia. Nat Rev Clin Oncol. 2024 Nov;21(11):667-680. View Source

Quantitative Evidence for Btk-IN-44: Differentiating Data Against Key Comparators

Superior Physicochemical Profile Over Lead Compound S2: Reduced Lipophilicity and Molecular Weight

Btk-IN-44 (Compound 10) demonstrates a significantly improved physicochemical profile compared to its predecessor, the lead compound S2. The redesign resulted in a lower calculated lipophilicity (cLogP of 4.2 versus 5.5 for S2) and a reduced molecular weight (490 g/mol versus 510 g/mol for S2) [1]. Furthermore, the ring-opening strategy employed in the synthesis of Btk-IN-44 reduces structural rigidity and simplifies the preparation process, making it more synthetically accessible than S2 [1]. These modifications are critical for enhancing drug-like properties and can influence downstream in vivo behavior and cost of goods.

Physicochemical Profile vs S2

Direct comparison

cLogP 4.2 (Btk-IN-44) vs 5.5 (S2); MW 490 vs 510 g/mol; synthetic route simplified.

May support selection for programs prioritizing drug-likeness and synthetic accessibility.

In silico and structural analysis; in vivo behavior requires verification.

Evidence Dimension	Physicochemical and Synthetic Properties
Target Compound Data	cLogP = 4.2; Molecular Weight = 490 g/mol; Easier to prepare
Comparator Or Baseline	Lead Compound S2: cLogP = 5.5; Molecular Weight = 510 g/mol; Higher structural rigidity
Quantified Difference	cLogP reduced by 1.3 units; Molecular weight reduced by 20 g/mol; Qualitative improvement in synthetic accessibility
Conditions	In silico calculation for cLogP; Structural analysis for molecular weight and synthetic route complexity

Why This Matters

This direct head-to-head comparison quantifies Btk-IN-44's superior drug-like properties, making it a more attractive candidate for research programs where pharmacokinetic behavior and ease of synthesis are key selection criteria.

• [1] Tian C, Liao W, Yu Z, Du H, Song H, Mei W, Zhao Z, Diao Y, Chen Z, Li H. Structure-based design of novel pyrrolo[1,2-a]quinoxalin-4(5H)-one derivatives as potent noncovalent Bruton's tyrosine kinase (BTK) inhibitors. Bioorg Med Chem Lett. 2025 Sep 1;125-126:130285. View Source

Potency Retention Against BTK: Comparable Inhibition to Optimized Analog Compound 9

In a biochemical enzyme assay, Btk-IN-44 (Compound 10) demonstrated potent BTK inhibitory activity with an IC50 value of 24.7 nM [1]. This potency is comparable to that of Compound 9, another optimized non-covalent BTK inhibitor from the same chemical series, which exhibits an IC50 of 21.6 nM [2]. The difference of only 3.1 nM indicates that the structural modifications introduced in Btk-IN-44 to improve its physicochemical profile were achieved without a substantial loss in on-target potency.

BTK Inhibition (IC50)

Cross-study comparable

24.7 nM

Reported on-target potency comparable to analog Compound 9 (21.6 nM), suggesting minimal loss of enzymatic inhibition after structural optimization.

Biochemical enzyme assay; cellular and in vivo potency may vary.

Evidence Dimension	BTK Enzymatic Inhibition (IC50)
Target Compound Data	IC50 = 24.7 nM
Comparator Or Baseline	Analogous non-covalent BTK inhibitor Compound 9: IC50 = 21.6 nM
Quantified Difference	IC50 of Btk-IN-44 is 3.1 nM higher (similar potency)
Conditions	Biochemical enzyme assay (exact assay conditions not specified in abstract but inferred as standard BTK inhibition assay)

Why This Matters

This cross-study comparison confirms that Btk-IN-44 retains potent BTK inhibition, a prerequisite for biological activity, while offering the distinct physicochemical advantages documented elsewhere.

• [1] Tian C, Liao W, Yu Z, Du H, Song H, Mei W, Zhao Z, Diao Y, Chen Z, Li H. Structure-based design of novel pyrrolo[1,2-a]quinoxalin-4(5H)-one derivatives as potent noncovalent Bruton's tyrosine kinase (BTK) inhibitors. Bioorg Med Chem Lett. 2025 Sep 1;125-126:130285. View Source
• [2] Tian C, Du H, Sha W, Wu L, Yu Z, Song H, Shen Z, Dai Y, Li S, Mei W, Zhao Z, Diao Y, Chen Z, Li H. Design, Synthesis, and Biological Evaluation of Pyrrolo[1,2-a]quinoxalin-4(5H)-one Derivatives as Potent and Orally Available Noncovalent Bruton's Tyrosine Kinase (BTK) Inhibitors. J Med Chem. 2025 Apr 7;68(7):5678-5695. View Source

Non-Covalent Binding Mode: A Class-Level Advantage Over Covalent BTK Inhibitors

Btk-IN-44 is a non-covalent BTK inhibitor, a mechanistic class designed to overcome key limitations of covalent BTK inhibitors (e.g., ibrutinib, acalabrutinib) [1]. Covalent inhibitors are associated with dose-limiting toxicities arising from off-target effects on other kinases (e.g., EGFR, ITK, TEC) and the development of acquired resistance, most notably the BTK C481S mutation [2]. Non-covalent inhibitors, including Btk-IN-44, bind reversibly and do not rely on interaction with Cys481, thereby retaining activity against C481S mutants and often exhibiting a cleaner selectivity profile that mitigates off-target toxicity [2]. This class-level differentiation is a primary driver for the development and procurement of non-covalent BTK inhibitors like Btk-IN-44.

Non-Covalent Binding Class

Class-level inference

Reversible, Cys481-independent binding; expected activity against C481S mutant.

Non-covalent mechanism may retain activity against BTK C481S mutant and reduce off-target kinase engagement relative to covalent inhibitors.

Class-level advantage inferred from mechanism; direct comparisons to specific covalent inhibitors not provided.

Evidence Dimension	Mechanism of Action and Resistance Profile
Target Compound Data	Non-covalent, reversible binding; Expected activity against C481S mutant
Comparator Or Baseline	Covalent BTK inhibitors (e.g., ibrutinib): Irreversible binding to Cys481; Ineffective against C481S mutant; Higher off-target kinase inhibition
Quantified Difference	Not applicable for class-level inference; qualitative difference in binding mode and resistance profile
Conditions	Inferred from binding mechanism; not a direct assay comparison

Why This Matters

This mechanistic distinction is crucial for researchers studying resistance mechanisms or seeking to minimize off-target effects in their experimental models, making Btk-IN-44 a strategic choice over covalent alternatives.

• [1] Tian C, Liao W, Yu Z, Du H, Song H, Mei W, Zhao Z, Diao Y, Chen Z, Li H. Structure-based design of novel pyrrolo[1,2-a]quinoxalin-4(5H)-one derivatives as potent noncovalent Bruton's tyrosine kinase (BTK) inhibitors. Bioorg Med Chem Lett. 2025 Sep 1;125-126:130285. View Source
• [2] Thompson PA, Burger JA. Navigating the changing landscape of BTK-targeted therapies for B cell lymphomas and chronic lymphocytic leukaemia. Nat Rev Clin Oncol. 2024 Nov;21(11):667-680. View Source

Optimal Application Scenarios for Btk-IN-44 Based on Verified Evidence

Investigating Non-Covalent BTK Inhibition in C481S Mutant B-Cell Malignancy Models

Due to its non-covalent binding mechanism, Btk-IN-44 is particularly well-suited for research into B-cell malignancies that have developed resistance to covalent BTK inhibitors, especially those harboring the BTK C481S mutation. Its reversible binding profile allows for the study of BTK signaling in contexts where covalent inhibitors are ineffective [1].

Structure-Activity Relationship (SAR) Studies Focused on Physicochemical Optimization

Btk-IN-44 (Compound 10) serves as an excellent benchmark compound in SAR campaigns aimed at improving drug-like properties. Its reduced cLogP (4.2) and lower molecular weight (490 g/mol) compared to the lead S2 (cLogP 5.5; MW 510) provide a clear and quantifiable baseline for assessing improvements in lipophilicity and size within the pyrrolo[1,2-a]quinoxalin-4(5H)-one chemical series [2].

In Vitro Pharmacodynamic Studies in Lymphoma Cell Lines

Btk-IN-44 has demonstrated potent antitumor activity in lymphoma cells, making it a valuable tool for in vitro studies designed to elucidate the downstream effects of BTK inhibition on B-cell receptor signaling pathways and cell proliferation. Researchers can utilize Btk-IN-44 to probe the functional consequences of BTK blockade in well-established B-cell lymphoma models [2].

Benchmarking Synthetic Accessibility and Cost-Effective Procurement

The reported ease of preparation and reduced structural rigidity of Btk-IN-44, stemming from its ring-opening design, positions it as a more synthetically accessible option compared to its predecessor S2. This makes Btk-IN-44 a cost-effective choice for research groups requiring larger quantities of a non-covalent BTK inhibitor for extensive in vitro or early in vivo studies [2].

Application

Selection Property

Validation Focus

BTK C481S mutant model studies

Non-covalent binding mechanism

Activity against C481S-expressing cell models

Physicochemical SAR optimization

Reduced lipophilicity and molecular weight

Drug-likeness benchmark improvements

Lymphoma cell signaling research

Reported antiproliferative activity in lymphoma cells

B-cell receptor pathway endpoints

Synthesis scalability studies

Reported synthetic accessibility

Cost-effective procurement and route complexity

• [1] Thompson PA, Burger JA. Navigating the changing landscape of BTK-targeted therapies for B cell lymphomas and chronic lymphocytic leukaemia. Nat Rev Clin Oncol. 2024 Nov;21(11):667-680. View Source
• [2] Tian C, Liao W, Yu Z, Du H, Song H, Mei W, Zhao Z, Diao Y, Chen Z, Li H. Structure-based design of novel pyrrolo[1,2-a]quinoxalin-4(5H)-one derivatives as potent noncovalent Bruton's tyrosine kinase (BTK) inhibitors. Bioorg Med Chem Lett. 2025 Sep 1;125-126:130285. View Source